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Abstract

This technical guide provides a comprehensive overview of the tertiary alcohol 3-Ethyl-2-
methyl-3-pentanol, with a focus on its chemical synthesis, physical and chemical properties,
and spectral data. While the compound is a structurally simple tertiary alcohol, this document
consolidates available scientific information to serve as a foundational resource. A detailed
experimental protocol for its synthesis via a Grignard reaction is provided, alongside tabulated
guantitative data for its physicochemical properties. Notably, a thorough search of scientific
literature reveals a significant gap in the historical documentation of its initial discovery and a
lack of studies on its biological activity and potential pharmacological applications.

Introduction

3-Ethyl-2-methyl-3-pentanol (CAS No. 597-05-7) is a tertiary alcohol with the molecular
formula CsH1s0O.[1][2] Tertiary alcohols are characterized by a hydroxyl group attached to a
carbon atom that is bonded to three other carbon atoms. This structural feature confers specific
chemical properties, such as resistance to oxidation under mild conditions.[3] While many
tertiary alcohols have applications in medicinal chemistry and materials science, information
regarding the specific applications of 3-Ethyl-2-methyl-3-pentanol is not readily available in
the current body of scientific literature.[3] This guide aims to present the existing technical data
for this compound and highlight areas where further research is needed.
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History and Discovery

Despite extensive searches of chemical databases and historical literature, specific details
regarding the initial discovery and synthesis of 3-Ethyl-2-methyl-3-pentanol are not well-
documented. The compound's CAS number (597-05-7) indicates its registration in the chemical
literature, but the original publication detailing its first preparation could not be definitively
identified.[1][2][4] The synthesis of tertiary alcohols through methods like the Grignard reaction
was well-established by the early 20th century, and it is likely that 3-Ethyl-2-methyl-3-
pentanol was first synthesized during this era as part of broader investigations into the scope
of this reaction. However, without a primary source, the specific researchers and timeline
remain unknown.

Physicochemical Properties

A summary of the known physical and chemical properties of 3-Ethyl-2-methyl-3-pentanol is
presented in the table below. This data has been aggregated from various chemical databases.

Property Value Source

Molecular Formula CsH1s0 [1][2]

Molecular Weight 130.23 g/mol [1]

IUPAC Name 3-ethyl-2-methylpentan-3-ol [1]

CAS Number 597-05-7 [11[2][4]

Appearance CoIorI.ess- to Almost colorless 0]
clear liquid

Boiling Point 160 °C

Density 0.830 g/mL

Molar Volume 157.0 mL/mol

Topological Polar Surface Area  20.2 A2 [1]

DMHIJUVUPKCGLJ-
InChl Key [1][2]
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Spectral Information

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
The following table summarizes the available spectral information for 3-Ethyl-2-methyl-3-

pentanol.
Spectrum Type Data Highlights Source
1H NMR 400 MHz in CDCls [1]
13C NMR in CDCls [1]
Infrared (IR) Liquid Film [1]
Mass Spectrometry (MS) Electron lonization [1]

Synthesis of 3-Ethyl-2-methyl-3-pentanol

The most common and versatile method for the synthesis of tertiary alcohols like 3-Ethyl-2-
methyl-3-pentanol is the Grignard reaction. This powerful carbon-carbon bond-forming
reaction involves the addition of an organomagnesium halide (Grignard reagent) to a ketone or
an ester.

Retrosynthetic Analysis

A retrosynthetic analysis of 3-Ethyl-2-methyl-3-pentanol reveals two primary Grignard-based
synthetic routes:

» Route A: The reaction of an ethyl magnesium halide (e.g., ethyl magnesium bromide) with 2-
methyl-3-pentanone.

o Route B: The reaction of an isopropyl magnesium halide (e.g., isopropyl magnesium
bromide) with 3-pentanone.

The following diagram illustrates the general workflow for the synthesis of 3-Ethyl-2-methyl-3-
pentanol via a Grignard reaction.
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A generalized workflow for the Grignard synthesis of 3-Ethyl-2-methyl-3-pentanol.

Detailed Experimental Protocol (Adapted from a similar
synthesis)

The following is a detailed experimental protocol for the synthesis of 3-Ethyl-2-methyl-3-

pentanol, adapted from established procedures for the preparation of similar tertiary alcohols.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

2-Methyl-3-pentanone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,

condenser, etc.)

Magnetic stirrer and heating mantle
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Procedure:

e Preparation of the Grignard Reagent:

o All glassware must be oven-dried and assembled under a dry, inert atmosphere (e.g.,
nitrogen or argon).

o Place magnesium turnings in the three-necked flask.

o Add a small volume of anhydrous diethyl ether to cover the magnesium.

o Prepare a solution of ethyl bromide in anhydrous diethyl ether in the dropping funnel.

o Add a small amount of the ethyl bromide solution to the magnesium. The reaction should
initiate, as indicated by bubbling and a slight warming of the flask. If the reaction does not
start, gentle warming or the addition of a small iodine crystal may be necessary.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture until most of the magnesium has
reacted.

¢ Reaction with the Ketone:

o

Prepare a solution of 2-methyl-3-pentanone in anhydrous diethyl ether.

[¢]

Cool the Grignard reagent solution in an ice bath.

o

Add the ketone solution dropwise to the stirred Grignard reagent. A precipitate will form.

[e]

After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time to ensure the reaction goes to completion.

o Work-up and Purification:

o Carefully pour the reaction mixture over a mixture of crushed ice and a saturated aqueous
solution of ammonium chloride to quench the reaction and hydrolyze the magnesium
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alkoxide.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent and remove the solvent by rotary evaporation.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure 3-Ethyl-2-methyl-3-pentanol.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific and medical literature (including PubMed, Scopus,
and other relevant databases) was conducted to identify any studies related to the biological
activity, pharmacology, or toxicology of 3-Ethyl-2-methyl-3-pentanol. No studies detailing any
specific biological effects, mechanism of action, or interaction with signaling pathways for this
compound were found.

While tertiary alcohols as a class are of interest in drug discovery due to their potential for
improved metabolic stability compared to primary and secondary alcohols, there is no publicly
available research that has explored 3-Ethyl-2-methyl-3-pentanol in a biological context.[3]
The steric hindrance provided by the three alkyl groups can protect the hydroxyl group from
metabolic processes like glucuronidation.[3] However, without experimental data, any potential
biological activity of 3-Ethyl-2-methyl-3-pentanol remains speculative.

Due to the absence of data on its biological interactions, the mandatory visualization of a
signaling pathway involving this compound cannot be provided.

Conclusion and Future Directions

3-Ethyl-2-methyl-3-pentanol is a well-characterized tertiary alcohol from a chemical and
physical standpoint. Its synthesis is readily achievable through standard organic chemistry
techniques, most notably the Grignard reaction. However, there is a striking lack of information
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regarding its history and, more importantly, its biological properties. For researchers and
professionals in drug development, this compound represents a blank slate.

Future research could focus on:

e Screening for Biological Activity: The compound could be included in high-throughput
screening campaigns to assess its activity against a wide range of biological targets.

» Toxicological Studies: A comprehensive toxicological profile would be necessary before any
further development.

» Medicinal Chemistry Applications: Given the interest in tertiary alcohols in drug design, 3-
Ethyl-2-methyl-3-pentanol could serve as a scaffold or starting material for the synthesis of
more complex molecules with potential therapeutic applications.

In conclusion, while this guide provides a thorough overview of the current knowledge of 3-
Ethyl-2-methyl-3-pentanol, its primary value may be in highlighting a significant gap in the
scientific literature, inviting further investigation into the potential of this simple yet understudied
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330359#discovery-and-history-of-3-ethyl-2-methyl-
3-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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